2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

• IUPAC Name: 2-(3-ethynylphenyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C17H9NO4/c1-2-10-4-3-5-12(8-10)18-15(19)13-7-6-11(17(21)22)9-14(13)16(18)20/h1,3-9H,(H,21,22)
• InChI Key: QASYITPYLMDSCT-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O
• Molecular Formula: C17H9NO4
• Molecular Weight: 291.26 g/mol

Description

2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid, also known as EPI, is a synthetic compound that has recently gained attention due to its potential in various scientific research applications. EPI belongs to the class of isoindole-1,3-dione derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is not fully understood. However, it has been suggested that 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid may act by inhibiting the activity of certain enzymes and signaling pathways involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce the expression of pro-inflammatory cytokines. 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has also been found to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid in lab experiments is its relatively low toxicity compared to other compounds. However, 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid.

Future Directions

There are several future directions for research on 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid. One area of interest is studying its potential in combination with other anticancer drugs to improve efficacy. Additionally, further studies are needed to understand the full range of its anti-inflammatory properties and potential use in treating inflammatory diseases. Finally, the development of more efficient synthesis methods and modifications of the 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid molecule may lead to improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid involves the reaction of 3-ethynylaniline with maleic anhydride in the presence of a catalyst. The resulting product is then hydrolyzed to obtain 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid. The synthesis of 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has been optimized to improve yields and purity.

Scientific Research Applications

2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has been found to have potential in various scientific research applications. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. 2-(3-Ethynyl-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models.